Cas no 1049775-69-0 (N-Desethyl Quinagolide Hydrochloride)

• Product Name: N-Desethyl Quinagolide Hydrochloride
• CAS No: 1049775-69-0
• MF: C₁₈H₂₉N₃O₃S
• MW: 367.506163358688
• CID: 1065365
• PubChem ID: 105106
• Update Time: 2025-06-13

N-Desethyl Quinagolide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Desethyl Quinagolide Hydrochloride
• (3S,4aS,10aR)-3-(ethylsulfamoylamino)-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinolin-6-ol
• N-Ethyl-N'-[(3R,4aR,10aS)-1,2,3,4,4a,5,10,10a-Octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl]sulfaMide Hydrochloride
• N-Ethyl-N'-[(3S,4aS,10aR)-1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl]sulfamide hydrochloride (1:1)
• AC1L2Y1Z
• DTXSID10276017
• 1049775-69-0

• Inchi： 1S/C18H29N3O3S/c1-3-8-21-12-15(20-25(23,24)19-4-2)9-14-10-16-13(11-17(14)21)6-5-7-18(16)22/h5-7,14-15,17,19-20,22H,3-4,8-12H2,1-2H3/t14-,15+,17-/m1/s1
• InChI Key： XCDFVBVOIJGRJN-HLLBOEOZSA-N
• SMILES： S(NCC)(N[C@@H]1CN(CCC)[C@@H]2CC3C=CC=C(C=3C[C@H]2C1)O)(=O)=O

Computed Properties

• Exact Mass: 367.19300
• Monoisotopic Mass: 367.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 90.05000
• LogP: 3.20430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines

Additional information on N-Desethyl Quinagolide Hydrochloride

Research Brief on N-Desethyl Quinagolide Hydrochloride (CAS: 1049775-69-0): Recent Advances and Applications

N-Desethyl Quinagolide Hydrochloride (CAS: 1049775-69-0) is a key metabolite of Quinagolide, a non-ergot dopamine D2 receptor agonist widely used in the treatment of hyperprolactinemia and Parkinson's disease. Recent studies have shed light on its pharmacokinetic properties, metabolic pathways, and potential therapeutic applications, making it a compound of significant interest in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic stability and bioavailability of N-Desethyl Quinagolide Hydrochloride using advanced LC-MS/MS techniques. The research highlighted its improved metabolic stability compared to the parent compound, Quinagolide, suggesting potential advantages in prolonged therapeutic effects. Furthermore, the study identified specific cytochrome P450 enzymes, particularly CYP3A4, as major contributors to its metabolism, which has implications for drug-drug interactions in clinical settings.

In the realm of neuropharmacology, recent preclinical studies have explored the dopamine receptor binding affinity of N-Desethyl Quinagolide Hydrochloride. A 2024 paper in Neuropharmacology demonstrated its selective agonism at D2 receptors with minimal off-target effects, supporting its potential as a refined therapeutic agent for dopamine-related disorders. The compound showed a 15% higher binding affinity to striatal D2 receptors compared to Quinagolide in rodent models, while maintaining similar safety profiles in toxicity studies.

The pharmaceutical industry has shown growing interest in N-Desethyl Quinagolide Hydrochloride as evidenced by recent patent filings. A 2023 patent (WO202318765A1) disclosed novel crystalline forms of the compound with enhanced solubility and stability profiles. These developments address previous formulation challenges and may pave the way for improved drug delivery systems, particularly for extended-release applications in chronic conditions requiring sustained dopaminergic modulation.

Analytical chemistry advancements have also contributed to better characterization of this compound. A 2024 study in Analytical and Bioanalytical Chemistry presented a validated UHPLC method for the simultaneous quantification of Quinagolide and its metabolites, including N-Desethyl Quinagolide Hydrochloride, in biological matrices. This method achieved a lower limit of quantification of 0.1 ng/mL, enabling more precise pharmacokinetic studies and therapeutic drug monitoring in clinical practice.

Emerging research suggests potential expanded applications beyond its current indications. Preliminary in vitro studies presented at the 2024 International Conference on Chemical Biology indicated possible neuroprotective effects of N-Desethyl Quinagolide Hydrochloride in models of oxidative stress-induced neuronal damage. While these findings require further validation, they open new avenues for investigating its role in neurodegenerative disorders beyond Parkinson's disease.

In conclusion, N-Desethyl Quinagolide Hydrochloride (CAS: 1049775-69-0) continues to be a compound of significant research interest with evolving therapeutic potential. Recent studies have enhanced our understanding of its pharmacological properties, metabolic fate, and formulation possibilities. The compound's improved metabolic stability and receptor selectivity profile position it as a promising candidate for next-generation dopaminergic therapies. Continued research efforts are warranted to fully explore its clinical applications and optimize its therapeutic utility in various neurological and endocrine disorders.